Cas no 898781-10-7 (1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one)

• Product Name: 1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
• CAS No: 898781-10-7
• MF: C₁₇H₁₆F₂O
• MW: 274.305151939392
• CID: 1946985
• PubChem ID: 24726526
• Update Time: 2025-10-31

1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
• LogP
• 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone
• 1-(2,4-Difluorophenyl)-3-(3,5-dimethylphenyl)-1-propanone
• 898781-10-7
• AKOS016022332
• DTXSID10644919
• MFCD03843911

• MDL： MFCD03843911
• Inchi： 1S/C17H16F2O/c1-11-7-12(2)9-13(8-11)3-6-17(20)15-5-4-14(18)10-16(15)19/h4-5,7-10H,3,6H2,1-2H3
• InChI Key： PVYRHUOOJKEYSB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CCC1C=C(C)C=C(C)C=1)=O)F

Computed Properties

• Exact Mass: 274.11692145Da
• Monoisotopic Mass: 274.11692145Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one

Comprehensive Overview of 1-(2,4-Difluorophenyl)-3-(3,5-Dimethylphenyl)Propan-1-One (CAS No. 898781-10-7)

1-(2,4-Difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one (CAS No. 898781-10-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated ketone derivative exhibits unique structural properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular formula, C17H16F2O, and distinct aryl-substituted propanone framework contribute to its versatility in applications ranging from drug development to functional material design.

The compound's difluorophenyl and dimethylphenyl moieties are critical to its chemical behavior, influencing its reactivity, solubility, and interaction with biological targets. Researchers have explored its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways. Recent studies highlight its relevance in the development of next-generation therapeutics, aligning with the growing demand for precision medicine solutions.

In material science, 1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one has been investigated for its role in photoactive materials. Its electron-withdrawing and electron-donating groups create a balanced electronic structure, suitable for organic semiconductors and OLED applications. This aligns with the global push toward sustainable energy and green chemistry, as industries seek eco-friendly alternatives to traditional materials.

Synthetic routes to this compound often involve Friedel-Crafts acylation or cross-coupling reactions, with optimization focusing on yield and purity. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterization, ensuring compliance with pharmaceutical-grade standards. The compound's stability under various conditions has also been a topic of interest, particularly for formulation scientists working on drug delivery systems.

From an industrial perspective, scalability and cost-effectiveness are key considerations. Manufacturers are adopting continuous flow chemistry to enhance production efficiency, addressing the rising demand for high-value intermediates. Regulatory compliance, including REACH and GMP guidelines, further underscores its commercial viability.

Emerging trends in AI-driven drug discovery have also spotlighted this compound. Computational models predict its potential as a scaffold for kinase inhibitors, reflecting the intersection of cheminformatics and experimental research. Such advancements resonate with the broader scientific community's focus on accelerated R&D and personalized therapeutics.

In summary, 1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one (CAS No. 898781-10-7) represents a multifaceted compound with promising applications across disciplines. Its synthesis, properties, and utility continue to inspire innovation, positioning it as a key player in modern chemical research and industrial applications.